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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17

Cat. No.: B15553629

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 2-Ethylhexyl acetate-d17, a deuterated

analog of 2-Ethylhexyl acetate, tailored for researchers, scientists, and professionals in drug

development. This document outlines its molecular characteristics, synthesis, and applications,

with a focus on its role as an internal standard in advanced analytical methodologies.

Core Molecular Attributes
2-Ethylhexyl acetate-d17 is a stable isotope-labeled version of 2-Ethylhexyl acetate where 17

hydrogen atoms have been replaced by deuterium. This isotopic substitution is pivotal for its

application in quantitative analysis, particularly in mass spectrometry-based assays.

Comparative Physicochemical Data
The following table summarizes the key quantitative data for both 2-Ethylhexyl acetate-d17
and its non-deuterated counterpart, 2-Ethylhexyl acetate. The properties of the non-deuterated

form are often used as a close approximation for the deuterated compound, especially for non-

mass-related physical characteristics.
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Property 2-Ethylhexyl acetate-d17 2-Ethylhexyl acetate

Molecular Formula C₁₀H₃D₁₇O₂[1][2] C₁₀H₂₀O₂[3]

Molecular Weight 189.37 g/mol [1] 172.26 g/mol [3][4][5][6]

Boiling Point

Not explicitly available;

expected to be similar to the

non-deuterated form

199 °C[5][6]

Melting Point

Not explicitly available;

expected to be similar to the

non-deuterated form

-92 °C[6]

Density

Not explicitly available;

expected to be similar to the

non-deuterated form

0.87 g/mL at 25 °C[6]

Refractive Index

Not explicitly available;

expected to be similar to the

non-deuterated form

n20/D 1.418[6]

Synthesis of 2-Ethylhexyl Acetate-d17
The synthesis of 2-Ethylhexyl acetate-d17 can be achieved through the transesterification of

a deuterated precursor. A common method involves the reaction of 2-Ethylhexanol-d17 with

methyl acetate in the presence of a suitable catalyst.

Detailed Experimental Protocol: Transesterification
This protocol is adapted from the synthesis of non-deuterated 2-Ethylhexyl acetate and is

applicable for its deuterated analog by substituting with the corresponding deuterated reactant.

Materials:

2-Ethylhexanol-d17

Methyl acetate

Strongly acidic cation-exchange resin (e.g., NKC-9)[7][8]
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4-neck round bottom flask (250 mL)

Stirrer

Thermometer

Condenser

Pressure-equalizing dropping funnel

Constant temperature water bath

Procedure:

Reactor Setup: Assemble the 4-neck round bottom flask with a stirrer, thermometer,

condenser, and a pressure-equalizing dropping funnel. Place the flask in a constant

temperature water bath.

Charging Reactants: Charge the measured quantities of 2-Ethylhexanol-d17 and the acidic

cation-exchange resin catalyst into the flask.

Initiating the Reaction: Heat the mixture to the desired reaction temperature (e.g., 80 °C)

while stirring.

Addition of Methyl Acetate: Once the temperature is stable, add methyl acetate dropwise

from the dropping funnel over a period of 2 hours.

Reaction Completion: After the addition is complete, maintain the reaction mixture at the set

temperature for a specified duration (e.g., 3 hours) to ensure maximum conversion.

Catalyst Separation: After the reaction, cool the mixture and separate the catalyst from the

liquid product by vacuum filtration.

Product Purification: The crude product can be purified by reduced pressure distillation to

obtain pure 2-Ethylhexyl acetate-d17.

Application in Drug Development and Research
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Deuterated compounds like 2-Ethylhexyl acetate-d17 are invaluable tools in drug discovery

and development. Their primary application lies in serving as internal standards for quantitative

analysis using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and

Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

The use of a deuterated internal standard is crucial for correcting for matrix effects and

variations in sample preparation and instrument response, thereby enhancing the accuracy and

precision of pharmacokinetic and metabolic studies. By introducing a known quantity of 2-
Ethylhexyl acetate-d17 into a biological sample, researchers can accurately quantify the

concentration of the non-deuterated analyte.

Experimental Workflow: Quantitative Analysis using LC-
MS/MS
The following diagram illustrates a typical workflow for the quantitative analysis of an analyte in

a biological matrix using 2-Ethylhexyl acetate-d17 as an internal standard.

Sample Preparation
LC-MS/MS Analysis Data Processing

Biological Sample Spike with
2-Ethylhexyl acetate-d17

Add Internal
Standard Extraction Concentration Liquid Chromatography

Separation
Inject Tandem Mass

Spectrometry Detection Quantification

Generate Ion
Chromatograms Report Generation

Click to download full resolution via product page

Figure 1: Workflow for quantitative analysis using a deuterated internal standard.

This workflow highlights the critical step of spiking the biological sample with the deuterated

internal standard early in the sample preparation process to account for any analyte loss during

subsequent extraction and concentration steps. The distinct mass of 2-Ethylhexyl acetate-d17
allows for its separate detection from the target analyte by the mass spectrometer, enabling

accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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